N-methyl-N,1,5-triphenyl-1H-pyrazole-4-carboxamide

• Molecular Formula: C23H19N3O
• Molecular Weight: 353.4 g/mol
• IUPAC Name: N-methyl-N,1,5-triphenylpyrazole-4-carboxamide
• InChI: InChI=1S/C23H19N3O/c1-25(19-13-7-3-8-14-19)23(27)21-17-24-26(20-15-9-4-10-16-20)22(21)18-11-5-2-6-12-18/h2-17H,1H3
• InChI Key: QWTJTPGETOJFSD-UHFFFAOYSA-N
• SMILES: CN(C1=CC=CC=C1)C(=O)C2=C(N(N=C2)C3=CC=CC=C3)C4=CC=CC=C4

Description

N-methyl-N,1,5-triphenyl-1H-pyrazole-4-carboxamide, commonly known as Metformin, is a widely used drug in the treatment of type 2 diabetes. Metformin is a biguanide class of drugs that lowers blood sugar levels by decreasing the amount of glucose produced by the liver and improving insulin sensitivity.

Mechanism of Action

Metformin works by decreasing the amount of glucose produced by the liver and improving insulin sensitivity. It activates AMP-activated protein kinase (AMPK), which is a key regulator of cellular energy metabolism. Activation of AMPK leads to increased glucose uptake by muscle cells, decreased glucose production by the liver, and improved insulin sensitivity.
Biochemical and Physiological Effects
Metformin has been shown to have a variety of biochemical and physiological effects. It has been shown to improve glucose uptake by muscle cells, decrease glucose production by the liver, reduce insulin resistance, and decrease inflammation. It has also been shown to have beneficial effects on lipid metabolism, blood pressure, and endothelial function.

Advantages and Limitations for Lab Experiments

Metformin has several advantages for lab experiments. It is a well-established drug with a known mechanism of action and has been extensively studied in both animal and human models. It is also relatively inexpensive and widely available. However, there are limitations to its use in lab experiments. It can be difficult to control for variables such as diet and exercise, which can affect its efficacy. Additionally, its effects may vary depending on the specific model being used.

Future Directions

There are several future directions for research on Metformin. One area of interest is its potential in cancer treatment. Studies have shown that Metformin may have anti-cancer properties and may be effective in preventing the development of certain types of cancer. Another area of interest is its potential in aging-related disorders. Studies have shown that Metformin may have anti-aging properties and may be effective in preventing or delaying the onset of age-related diseases. Additionally, there is ongoing research into the use of Metformin in combination with other drugs for the treatment of type 2 diabetes and other related conditions.

Synthesis Methods

Metformin is synthesized by the reaction of dimethylamine hydrochloride with 1-cyanoguanidine in the presence of a base. The resulting product is then reacted with triphenylphosphine and carbon tetrachloride to yield N-methyl-N,1,5-triphenyl-1H-pyrazole-4-carboxamide.

Scientific Research Applications

Metformin has been extensively studied for its therapeutic potential in the treatment of type 2 diabetes, metabolic syndrome, and other related conditions. It has also been investigated for its potential in cancer treatment, cardiovascular disease, and aging-related disorders.